Cas no 1548278-74-5 (4-(1H-Indol-3-yl)butanoyl chloride)

• Product Name: 4-(1H-Indol-3-yl)butanoyl chloride
• CAS No: 1548278-74-5
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 4701781
• Update Time: 2023-08-15

4-(1H-Indol-3-yl)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Indol-3-yl)butanoyl chloride

• Inchi： 1S/C12H12ClNO/c13-12(15)7-3-4-9-8-14-11-6-2-1-5-10(9)11/h1-2,5-6,8,14H,3-4,7H2
• InChI Key： OTJPXBUDOVVTTR-UHFFFAOYSA-N
• SMILES： ClC(CCCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: 3.3
• Topological Polar Surface Area: 32.9